Estriol 3-(beta-D-glucuronide) sodium salt
Estriol 3-(beta-D-glucuronide) sodium salt
Estriol 3-β-D-glucuronide is a metabolite of estriol. It is formed from estriol by the UDP-glucuronosyltransferase (UGT) isoform UGT1A10. Estriol 3-β-D-glucuronide binds to basolateral and canalicular liver plasma membranes with Kd values of 85 and 164 µM, respectively. It competitively inhibits the hydrolysis of 4-methylumbelliferyl-β-D-glucuronide (4Mu-GlcU;) and is a substrate for hydrolysis by Klotho-human IgG1 Fc protein (KLFc).
Brand Name:
Vulcanchem
CAS No.:
15087-06-6
VCID:
VC20881177
InChI:
InChI=1S/C24H32O9.Na/c1-24-7-6-13-12-5-3-11(32-23-19(28)17(26)18(27)20(33-23)22(30)31)8-10(12)2-4-14(13)15(24)9-16(25)21(24)29;/h3,5,8,13-21,23,25-29H,2,4,6-7,9H2,1H3,(H,30,31);/q;+1/p-1/t13-,14-,15+,16-,17+,18+,19-,20+,21+,23-,24+;/m1./s1
SMILES:
CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O.[Na]
Molecular Formula:
C24H31NaO9
Molecular Weight:
486.5 g/mol
Estriol 3-(beta-D-glucuronide) sodium salt
CAS No.: 15087-06-6
Cat. No.: VC20881177
Molecular Formula: C24H31NaO9
Molecular Weight: 486.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Estriol 3-β-D-glucuronide is a metabolite of estriol. It is formed from estriol by the UDP-glucuronosyltransferase (UGT) isoform UGT1A10. Estriol 3-β-D-glucuronide binds to basolateral and canalicular liver plasma membranes with Kd values of 85 and 164 µM, respectively. It competitively inhibits the hydrolysis of 4-methylumbelliferyl-β-D-glucuronide (4Mu-GlcU;) and is a substrate for hydrolysis by Klotho-human IgG1 Fc protein (KLFc). |
|---|---|
| CAS No. | 15087-06-6 |
| Molecular Formula | C24H31NaO9 |
| Molecular Weight | 486.5 g/mol |
| IUPAC Name | sodium;(2S,3S,4S,5R,6S)-6-[[(8R,9S,13S,14S,16R,17R)-16,17-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C24H32O9.Na/c1-24-7-6-13-12-5-3-11(32-23-19(28)17(26)18(27)20(33-23)22(30)31)8-10(12)2-4-14(13)15(24)9-16(25)21(24)29;/h3,5,8,13-21,23,25-29H,2,4,6-7,9H2,1H3,(H,30,31);/q;+1/p-1/t13-,14-,15+,16-,17+,18+,19-,20+,21+,23-,24+;/m1./s1 |
| Standard InChI Key | FLBRXKAJFFYOFP-NPSQBYGWSA-M |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@H]([C@@H]2O)O)CCC4=C3C=CC(=C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)[O-])O)O)O.[Na+] |
| SMILES | CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O.[Na] |
| Canonical SMILES | CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)[O-])O)O)O.[Na+] |
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